Cas no 1311278-81-5 (2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester)

• Product Name: 2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester
• CAS No: 1311278-81-5
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD19981431
• CID: 4693677
• Update Time: 2025-11-02

2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester
• 2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester

• MDL： MFCD19981431
• Inchi： 1S/C10H14N2O5/c1-10(2,3)17-9(14)12-8-11-6(5-16-8)7(13)15-4/h5H,1-4H3,(H,11,12,14)
• InChI Key： IDFNJXVRLFAGBI-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C(=O)OC)=CO1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Topological Polar Surface Area: 90.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester

2-Tert-Butoxycarbonylamino-Oxazole-4-Carboxylic Acid Methyl Ester: A Versatile Building Block in Medicinal Chemistry

2-Tert-Butoxycarbonylamino-oxazole-4-carboxylic acid methyl ester is a key intermediate in the synthesis of bioactive compounds with potential applications in drug discovery and pharmaceutical development. This compound, with the CAS number 1311278-81-5, represents a unique structural framework combining oxazole ring systems with carboxylic acid methyl ester functionality. Recent studies have highlighted its role as a precursor for amino acid derivatives and its utility in peptide chemistry due to its ability to form stable N-alkylated intermediates.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the synthetic versatility of this compound in the design of oxazole-based inhibitors targeting kinase pathways associated with cancer progression. The tert-butoxycarbonyl (Boc) group provides a protective moiety that enhances the stability of the molecule during chemical modifications, while the oxazole ring contributes to the overall hydrophobicity and bioavailability of the final product.

Recent advancements in solid-phase peptide synthesis have further expanded the applications of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters showed that the carboxylic acid methyl ester functionality can be selectively hydrolyzed to yield amino acid derivatives with enhanced cell permeability. This property makes it particularly valuable for the development of targeted drug delivery systems and prodrug strategies.

The 2-tert-butoxycarbonylamino substituent plays a critical role in modulating the reactivity and selectivity of the molecule. Its presence allows for controlled chemical functionalization through acid-catalyzed cleavage of the Boc group, enabling the incorporation of diverse functional groups into the oxazole ring. This flexibility has been leveraged in the synthesis of antimicrobial agents and anti-inflammatory compounds with improved therapeutic profiles.

Recent computational studies have also explored the electronic properties of this compound, revealing its potential as a ligand scaffold for targeted drug design. A 2023 paper in Chemical Communications demonstrated that the oxazole-4-carboxylic acid methyl ester moiety can act as a hydrogen bond acceptor, enhancing its interaction with protein targets in enzyme inhibition mechanisms.

Experimental data from in vitro assays have shown that this compound exhibits moderate solubility in aqueous solutions, which is critical for its use in pharmaceutical formulations. Researchers at the University of Tokyo (2022) reported that the ester group can be hydrolyzed under physiological conditions to release the active amino acid derivative, making it a promising candidate for prodrug development.

Comparative studies with other oxazole derivatives have highlighted the unique advantages of this compound. For instance, its chemical stability under acidic conditions allows for its use in solid-state synthesis processes, which is particularly beneficial for large-scale drug manufacturing. This property has been exploited in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases.

Recent efforts to optimize its synthetic route have focused on reducing the number of protecting groups required for its preparation. A 2023 study in Organic Letters described a one-pot synthesis method that directly incorporates the tert-butoxycarbonyl group into the oxazole ring, significantly improving the efficiency and selectivity of the reaction.

The carboxylic acid methyl ester functionality also enables the molecule to act as a building block for the synthesis of peptide-based drugs. Researchers at MIT (2022) demonstrated that this compound can be coupled with amino acid residues to form oligopeptides with enhanced antimicrobial activity. This application is particularly relevant for the development of antibacterial agents resistant to multidrug resistance mechanisms.

Environmental studies have also examined the biodegradability of this compound. A 2023 report in Environmental Science & Technology showed that the ester group can be efficiently hydrolyzed by microbial enzymes, making it a more sustainable option for pharmaceutical waste management. This property is increasingly important as the industry moves toward green chemistry practices.

Future research directions include the exploration of enantioselective synthesis methods to produce chiral derivatives with enhanced pharmacological activity. The oxazole ring system also offers opportunities for the design of multifunctional drugs that can target multiple pathways simultaneously. These developments underscore the importance of this compound as a versatile synthetic intermediate in modern medicinal chemistry.

In conclusion, 2-tert-butoxycarbonylamino-4-carboxylic acid methyl ester represents a valuable building block for the development of novel therapeutic agents. Its unique structural features and synthetic versatility have been demonstrated through recent studies, highlighting its potential in drug discovery, pharmaceutical development, and targeted therapy applications. As research in this area continues to evolve, this compound is expected to play an increasingly important role in the design of next-generation drugs with improved efficacy and safety profiles.